M5 Subtype Selectivity Advantage
In the same publication that reports ML381, the authors directly compare its selectivity profile against the previously published M5-preferring orthosteric antagonist compound 4 from Dwoskin and colleagues. ML381 displays hM5 IC50=450 nM with hM1–M4 IC50 values all exceeding 30 μM, yielding a >66-fold functional selectivity window. By contrast, compound 4 exhibits only 11-fold selectivity for M5 over M1 by binding affinity (Ki=2.2 μM), with no functional IC50 data reported for any mAChR subtype [1][2]. This represents at minimum a 6-fold larger selectivity window for ML381, established in functional rather than binding-only assays.
| Evidence Dimension | mAChR subtype functional selectivity window (hM5 IC50 vs. hM1–M4 IC50) |
|---|---|
| Target Compound Data | hM5 IC50 = 450 nM; hM1–M4 IC50 all >30 μM (selectivity window >66-fold) |
| Comparator Or Baseline | Compound 4 (Dwoskin 2013): Ki = 2.2 μM for M5; 11-fold selectivity for M5 over M1 by binding; no functional IC50 data available |
| Quantified Difference | ML381 selectivity window ≥66-fold vs. compound 4 selectivity window 11-fold (≥6-fold improvement in subtype discrimination) |
| Conditions | Human M1–M5 CHO cell-based functional calcium mobilization assays; competition binding with [³H]-N-methylscopolamine |
Why This Matters
A >66-fold functional selectivity window over all four other mAChR subtypes is essential for isolating M5-specific pharmacology in native tissues co-expressing multiple mAChRs; compound 4's narrower 11-fold selectivity and lack of functional data render it unreliable for M5-specific dissection.
- [1] Gentry PR, Kokubo M, Bridges TM, Kett NR, Harp JM, Cho HP, Smith E, Chase P, Hodder PS, Niswender CM, Daniels JS, Conn PJ, Wood MR, Lindsley CW. ChemMedChem. 2014;9(8):1677-1682. doi:10.1002/cmdc.201402051. PMID: 24692176; PMCID: PMC4116439. View Source
- [2] Zheng G, Smith AM, Huang X, Subramanian KL, Siripuarpu KB, Deaciuc A, Zhan CG, Dwoskin LP. J Med Chem. 2013;56:1693–1703. doi:10.1021/jm301774u. PMID: 23379472. View Source
